Cas no 83772-76-3 (2-Propenamide, 2-(acetylamino)-N-(4-chlorophenyl)-3-phenyl-)

• Product name: 2-Propenamide, 2-(acetylamino)-N-(4-chlorophenyl)-3-phenyl-
• CAS No: 83772-76-3
• MF: C₁₇H₁₅N₂O₂Cl
• MW: 314.7662
• CID: 668469
• PubChem ID: 762349

2-Propenamide, 2-(acetylamino)-N-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-(acetylamino)-N-(4-chlorophenyl)-3-phenyl-
• 2-acetamido-N-(4-chlorophenyl)-3-phenylprop-2-enamide
• CBDivE_000961
• DTXSID10354026
• 83772-76-3

• Inchi： InChI=1S/C17H15ClN2O2/c1-12(21)19-16(11-13-5-3-2-4-6-13)17(22)20-15-9-7-14(18)8-10-15/h2-11H,1H3,(H,19,21)(H,20,22)
• InChI Key： DZBMYZNTPLRCBY-UHFFFAOYSA-N
• SMILES： CC(=O)NC(=CC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 314.0822054g/mol
• Monoisotopic Mass: 314.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų